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Compound of Interest

Compound Name: 4-Bromodibenzothiophene

Cat. No.: B1267965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Bromodibenzothiophene (CAS No: 97511-05-2). The information is compiled from Safety

Data Sheets (SDS) and chemical databases to ensure research and drug development

professionals can manage this compound safely and effectively in a laboratory setting.

Chemical Identification and Properties
4-Bromodibenzothiophene is an organobromine compound used as an intermediate in the

synthesis of more complex molecules, particularly in the development of pharmaceuticals.[1] Its

fundamental physical and chemical properties are summarized below.
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Property Value Source

CAS Number 97511-05-2 [2]

Molecular Formula C₁₂H₇BrS [1][2]

Molecular Weight 263.15 g/mol [2][3]

Synonyms 4-bromodibenzo[b,d]thiophene [1][2]

Melting Point 85.0 to 89.0 °C [1]

Boiling Point 101 °C at 15 mmHg [2]

Flash Point 94 °C (lit.) [2]

Density 1.611 g/cm³ [2]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Bromodibenzothiophene is classified as an irritant.[3] Adherence to the

precautionary statements is critical to minimize risk.

Pictogram Signal Word Hazard Statements

alt text Warning

H315: Causes skin irritation.[2]

[3]H319: Causes serious eye

irritation.[2][3]H335: May

cause respiratory irritation.[2]

[3]

Safe Handling and Storage Protocols
Proper handling and storage are essential to ensure laboratory safety and maintain the integrity

of the compound.

Handling should be performed in a well-ventilated area to minimize exposure to dust and

vapors.[2] Using a chemical fume hood is recommended.[4] To prevent fires from electrostatic
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discharge, use non-sparking tools.[2] Avoid the formation of dust and aerosols during handling.

[2]

The following personal protective equipment is mandatory when handling 4-
Bromodibenzothiophene to prevent skin, eye, and respiratory exposure.[2]

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against splashes and

dust, preventing serious eye

irritation.[2]

Skin Protection

Chemical-impermeable gloves

(inspected before use) and

fire/flame resistant, impervious

clothing.[2]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[2] If

exposure limits are exceeded,

a full-face respirator should be

used.[2]

Avoids inhalation of dust which

may cause respiratory

irritation.[2]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep the

compound away from incompatible materials and foodstuff containers.[2] The storage area

should be locked.[2]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are crucial.

The following table outlines first-aid protocols in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If breathing is

difficult, administer oxygen.[2] Seek medical

attention if you feel unwell.[2]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash the affected area with plenty of soap and

water.[2] If skin irritation occurs, seek medical

help.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] If present and easy to do, remove contact

lenses.[2] Continue rinsing and consult a doctor.

[2]

Ingestion

Rinse mouth with water.[2] Do not induce

vomiting.[2] Call a doctor or Poison Control

Center immediately.[2]

In case of a spill, evacuate personnel to a safe area.[2] Ensure adequate ventilation and

remove all sources of ignition.[2] Use personal protective equipment, including chemical-

impermeable gloves, during cleanup.[2] Avoid dust formation.[2] Collect the spilled material

using spark-proof tools and place it in a suitable, closed container for disposal.[2] Do not let the

chemical enter drains, as discharge into the environment must be avoided.[2]

For fires involving 4-Bromodibenzothiophene, use dry chemical, carbon dioxide, or alcohol-

resistant foam as extinguishing media.[2] Firefighters should wear a self-contained breathing

apparatus (SCBA) if necessary.[2]

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for the safe handling of 4-
Bromodibenzothiophene in a laboratory setting, from initial preparation to final disposal.
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Safe Handling Workflow for 4-Bromodibenzothiophene

1. Preparation Phase 2. Experimental Phase 3. Post-Experiment Phase 4. Disposal

Risk Assessment
(Review SDS)

Assemble PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Weigh Compound
(in ventilated enclosure)

Perform Reaction/
Procedure Monitor Experiment Quench Reaction/

Work-up
Decontaminate Glassware

& Workspace Segregate Waste Label & Store Waste
Container Securely

Dispose via Certified
Waste Handler

Click to download full resolution via product page

Caption: Workflow for safe laboratory handling of 4-Bromodibenzothiophene.

Disposal Considerations
Dispose of 4-Bromodibenzothiophene and its container at an appropriate treatment and

disposal facility.[2] Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[2] Contaminated material should be handled as hazardous waste.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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